2-(Benzo[d]thiazol-2-ylthio)-1-(4-(5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-[5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H22N6O2S2/c1-2-19-25-21(26-30-19)15-7-8-18(23-13-15)27-9-11-28(12-10-27)20(29)14-31-22-24-16-5-3-4-6-17(16)32-22/h3-8,13H,2,9-12,14H2,1H3
• InChI Key: PDIVBKYMVCLXSZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)C(=O)CSC4=NC5=CC=CC=C5S4
• Molecular Formula: C22H22N6O2S2
• Molecular Weight: 466.6 g/mol

Description

2-(Benzo[d]thiazol-2-ylthio)-1-(4-(5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H22N6O2S2 and its molecular weight is 466.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Anticancer Potential : Compounds with benzothiazole, oxadiazole, and piperazine structures have been synthesized and evaluated for their anticancer activities. For example, a series of dimethyl-benzo,1,3,6-oxadiazepine and 1,3,5-triazepine derivatives were developed and showed promising cytotoxic activities against tumor cells (Abu‐Hashem & Aly, 2017).

Antimicrobial Activity : The synthesis of new pyridine derivatives incorporating benzothiazole and piperazine has been reported, with some compounds displaying variable and modest antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Antiviral Activity : Research on 1H-Pyrazolo[3,4-b]pyridinyl ethanone and its derivatives, which share a structural resemblance with the query compound, indicates potential antiviral activities. These studies highlight the synthesis routes and biological evaluations of these compounds, suggesting their applicability in antiviral drug development (Attaby et al., 2006).

Electrochemical Synthesis : The oxidation of related piperazine derivatives in the presence of nucleophiles has been explored for the electrochemical synthesis of arylthiobenzazoles, demonstrating a novel approach to synthesizing complex molecules (Amani & Nematollahi, 2012).

Inhibition of Mycobacterium tuberculosis : Thiazole-aminopiperidine hybrid analogues have been designed and synthesized, showing significant inhibition of Mycobacterium tuberculosis GyrB, an enzyme critical for bacterial DNA replication. This suggests the potential of similar compounds for developing new antitubercular agents (Jeankumar et al., 2013).